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Compound of Interest

Compound Name: SKF-75670 hydrobromide

Cat. No.: B1682075

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of SKF-75670
hydrobromide. The following procedures are based on best laboratory practices and available
supplier safety information.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling SKF-75670
hydrobromide to minimize exposure and ensure personal safety.

PPE Category Item Specification

Eye Protection Safety Glasses Should be worn at all times.

Recommended when there is

Goggles ) ]
a risk of splashing.
) ) Nitrile or other chemically
Hand Protection Disposable Gloves ] ]
resistant gloves are suitable.
) ) ) Atype N95 (US) or equivalent
Respiratory Protection Respirator _ ] _
respirator is advised.
] A standard laboratory coat
Body Protection Lab Coat

should be worn.
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Operational Plans: Handling and Storage

Handling:

e Engineering Controls: Handle SKF-75670 hydrobromide in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.

e Personal Hygiene: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or
smoke in the handling area. Wash hands thoroughly after handling.

» Spills: In case of a spill, avoid generating dust. For minor spills, gently wipe up with an
absorbent material and place it in a sealed container for disposal. For larger spills, follow
emergency procedures and use appropriate spill cleanup materials.

Storage: Proper storage is crucial to maintain the stability and integrity of SKF-75670
hydrobromide.

Storage Condition Temperature Duration Additional Notes

Store under nitrogen,

Short-term -20°C Up to 1 month away from moisture.

[1]

Store under nitrogen,

Long-term -80°C Up to 6 months away from moisture.

[1]

Disposal Plan

Dispose of SKF-75670 hydrobromide and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. It is recommended to consult
with your institution's environmental health and safety (EHS) department for specific disposal
guidelines. Waste should be collected in a designated, labeled, and sealed container.

Experimental Protocols
Preparation of Stock Solutions
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SKF-75670 hydrobromide is a dopamine D1 receptor partial agonist and is often used in cell
signaling studies.[1] The following protocol outlines the preparation of stock solutions based on
available solubility information.

Materials:

SKF-75670 hydrobromide powder

Dimethyl sulfoxide (DMSOQO)

Deionized water or appropriate buffer

Vortex mixer

Pipettes and sterile tubes

Procedure:

Allow the SKF-75670 hydrobromide vial to equilibrate to room temperature before opening.

e Prepare a stock solution by dissolving the powder in an appropriate solvent. For example, to
prepare a 10 mM stock solution, dissolve 3.50 mg of SKF-75670 hydrobromide (Molecular
Weight: 350.25 g/mol ) in 1 mL of DMSO.

» Vortex the solution until the powder is completely dissolved.

o For cellular experiments, further dilute the DMSO stock solution with an aqueous buffer to
the desired final concentration. It is important to note that the final concentration of DMSO in
the cell culture medium should be kept low (typically <0.1%) to avoid solvent-induced toxicity.

o Store the stock solution at -20°C for short-term use or -80°C for long-term storage.[1]

Signaling Pathway

SKF-75670 hydrobromide acts as a partial agonist at the dopamine D1 receptor, which is a G-
protein coupled receptor (GPCR). The activation of the D1 receptor initiates a signaling
cascade that plays a crucial role in various physiological processes.
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Caption: Dopamine D1 Receptor Signaling Pathway Activated by SKF-75670.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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